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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony tribromide (SbBr₃) is a highly effective Lewis acid catalyst utilized in a variety of

organic transformations, including Friedel-Crafts reactions, isomerizations, and condensations.

Its strong electrophilic nature makes it a potent catalyst for reactions involving carbocationic

intermediates. However, Antimony tribromide is a hygroscopic solid that readily reacts with

moisture to form antimony trioxide and hydrobromic acid, which can deactivate the catalyst and

interfere with the desired reaction pathway.[1][2][3][4] Therefore, strict adherence to moisture-

sensitive reaction protocols is paramount for successful and reproducible outcomes.

This document provides a detailed protocol for the use of Antimony tribromide in a model

moisture-sensitive reaction: the Pechmann condensation for the synthesis of coumarins.

Key Properties of Antimony Tribromide:
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Property Value

Molecular Formula SbBr₃

Molecular Weight 361.47 g/mol

Appearance Colorless to yellow crystalline solid[2][3][4]

Melting Point 96.6 °C[3]

Boiling Point 288 °C[3]

Sensitivity Moisture sensitive, hygroscopic[4][5][6]

Signaling Pathways and Logical Relationships
The Pechmann condensation catalyzed by Antimony tribromide involves a series of steps

initiated by the Lewis acid. The overall workflow for a successful reaction requires careful

handling of the moisture-sensitive catalyst and reagents.
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Caption: Mechanism of Antimony Tribromide catalyzed Pechmann condensation.
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Caption: Experimental workflow for a moisture-sensitive reaction using Antimony tribromide.
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Experimental Protocol: Pechmann Condensation
This protocol details the synthesis of 7-hydroxy-4-methylcoumarin from resorcinol and ethyl

acetoacetate using Antimony tribromide as a catalyst under a moisture-free atmosphere.

Materials:

Antimony tribromide (SbBr₃, anhydrous)

Resorcinol (anhydrous)

Ethyl acetoacetate (anhydrous)

Anhydrous toluene (or other suitable high-boiling solvent)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (for extraction and chromatography)

Hexane (for chromatography)

Silica gel for column chromatography

Nitrogen or Argon gas (high purity)

Equipment:

Schlenk flask or a round-bottom flask equipped with a reflux condenser and a gas inlet/outlet

Inert gas manifold (Schlenk line) or glovebox

Magnetic stirrer and stir bar

Heating mantle or oil bath
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Syringes and needles (oven-dried)

Septa

Standard laboratory glassware (oven-dried)

Thin-layer chromatography (TLC) plates and chamber

Rotary evaporator

Column chromatography setup

Procedure:

Preparation of Glassware and Reagents:

All glassware should be thoroughly washed and oven-dried at 120 °C for at least 4 hours

to remove any adsorbed moisture.

The reaction vessel (Schlenk flask or round-bottom flask) should be assembled while hot

and allowed to cool under a stream of dry nitrogen or argon.

Ensure all reagents are anhydrous. Solid reagents can be dried in a vacuum oven. Liquid

reagents should be used from a freshly opened bottle or distilled from an appropriate

drying agent.

Reaction Setup:

To a 100 mL Schlenk flask containing a magnetic stir bar, add resorcinol (10 mmol, 1.10

g).

Under a positive pressure of inert gas, add anhydrous Antimony tribromide (0.5 mmol, 5

mol%, 0.181 g). Due to its hygroscopic nature, it is recommended to weigh and transfer

the Antimony tribromide in a glovebox.

Add anhydrous toluene (20 mL) via syringe.

Add ethyl acetoacetate (10 mmol, 1.27 mL) via syringe.
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The flask is fitted with a reflux condenser under a nitrogen or argon atmosphere.

Reaction Execution:

Heat the reaction mixture to 110 °C using an oil bath and stir vigorously.

Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane/ethyl acetate

eluent). The reaction is typically complete within 2-4 hours.

Work-up:

Once the reaction is complete, cool the flask to room temperature.

Carefully quench the reaction by slowly adding 20 mL of a saturated aqueous solution of

sodium bicarbonate. Caution: This may cause gas evolution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

Combine the organic layers and wash with brine (20 mL).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purification:

Purify the crude product by column chromatography on silica gel using a gradient eluent of

hexane and ethyl acetate to afford the pure coumarin derivative.

Data Presentation: Synthesis of Substituted
Coumarins
The following table presents representative yields for the Pechmann condensation of various

phenols with ethyl acetoacetate using a Lewis acid catalyst under anhydrous conditions. These

values are based on literature reports for similar Lewis acid-catalyzed reactions and serve as a

guideline for the expected outcomes when using Antimony tribromide.[7]
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Entry Phenol Product Time (h) Yield (%)

1 Phenol
4-

Methylcoumarin
4 75

2 Resorcinol
7-Hydroxy-4-

methylcoumarin
2 92

3 Catechol
8-Hydroxy-4-

methylcoumarin
3 85

4 Hydroquinone
6-Hydroxy-4-

methylcoumarin
3.5 88

5 m-Cresol

4,7-

Dimethylcoumari

n

3 82

6 p-Cresol

4,6-

Dimethylcoumari

n

4 78

7 o-Cresol

4,8-

Dimethylcoumari

n

5 70

8 α-Naphthol
4-Methyl-1,2-

benzocoumarin
2.5 90

9 β-Naphthol
4-Methyl-3,4-

benzocoumarin
2.5 88

Safety and Disposal
Safety Precautions: Antimony tribromide is corrosive and toxic. It should be handled in a

well-ventilated fume hood while wearing appropriate personal protective equipment (PPE),

including safety goggles, a lab coat, and chemical-resistant gloves.[2][8] Avoid inhalation of

dust and contact with skin and eyes. Upon contact with moisture, it releases toxic and

corrosive hydrobromic acid gas.[1][8]
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Waste Disposal: All waste containing antimony compounds should be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations. Do not

dispose of antimony waste down the drain. Neutralize any acidic waste before disposal.

Conclusion
Antimony tribromide is a powerful Lewis acid catalyst for the synthesis of coumarins via the

Pechmann condensation. Its high reactivity necessitates the use of stringent moisture-sensitive

techniques to ensure optimal performance and safety. The protocol outlined in this document

provides a comprehensive guide for researchers to successfully employ Antimony tribromide
in this and other moisture-sensitive organic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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